Cas no 59189-51-4 (2,6-difluorobenzophenone)

• Product Name: 2,6-difluorobenzophenone
• CAS No: 59189-51-4
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• MDL: MFCD00009895
• CID: 90021
• PubChem ID: 100979
• Update Time: 2025-10-29

2,6-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,6-difluorobenzophenone
• (2,6-difluorophenyl)-phenylmethanone
• (2,6-Difluorophenyl)(phenyl)methanone
• 59189-51-4
• NS00055472
• MFCD00009895
• J-500606
• A832200
• DTXSID70207928
• Methylbromo(4-fluorophenyl)acetate
• FT-0610650
• (2,6-DIFLUOROPHENYL)PHENYLMETHANONE
• (2,6-difluorophenyl)-phenyl-methanone
• AKOS009157605
• EINECS 261-650-0
• UNII-E47625TKQ5
• SCHEMBL1420986
• (2,6-Difluorophenyl)phenyl-methanone
• PS-11161
• Methanone, (2,6-difluorophenyl)phenyl-
• KTRGJHDNHIPMEY-UHFFFAOYSA-N
• E47625TKQ5
• (2,6-Difluorophenyl)(phenyl)methanone #
• DB-020200
• DTXCID20130419
• G77330

• MDL： MFCD00009895
• Inchi： 1S/C13H8F2O/c14-10-7-4-8-11(15)12(10)13(16)9-5-2-1-3-6-9/h1-8H
• InChI Key： KTRGJHDNHIPMEY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1C=CC=CC=1)=O)F
• BRN： 2266589

Computed Properties

• Exact Mass: 218.05400
• Monoisotopic Mass: 218.054321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not available
• Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 331.2±32.0 ºC (760 Torr),
• Flash Point: 127.0±19.3 ºC,
• Refractive Index: n20/D 1.5645(lit.)
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.19580
• Solubility: Not available

2,6-difluorobenzophenone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,6-difluorobenzophenone

2,6-Difluorobenzophenone (CAS No. 59189-51-4): Properties, Applications, and Market Insights

2,6-Difluorobenzophenone (CAS No. 59189-51-4) is a fluorinated aromatic ketone with significant industrial and research applications. This compound, characterized by its difluorobenzophenone structure, is widely used in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique chemical properties make it a valuable intermediate in organic synthesis.

The molecular formula of 2,6-difluorobenzophenone is C13H8F2O, with a molecular weight of 218.20 g/mol. This fluorinated benzophenone derivative exhibits excellent thermal stability and solubility in common organic solvents, making it ideal for various chemical reactions. Researchers often explore its reactivity in Grignard reactions, nucleophilic substitutions, and cross-coupling reactions.

In the pharmaceutical industry, 2,6-difluorobenzophenone CAS 59189-51-4 serves as a key building block for drug development. Its difluorobenzene moiety enhances the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). Recent studies highlight its potential in developing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies.

The agrochemical sector utilizes 2,6-difluorobenzophenone in the synthesis of advanced pesticides and herbicides. Its fluorinated aromatic structure contributes to improved pesticidal activity and environmental persistence. With increasing global focus on sustainable agriculture and crop protection, this compound plays a crucial role in developing next-generation agrochemicals.

Material science applications of 2,6-difluorobenzophenone 59189-51-4 include its use as a monomer for high-performance polymers. The incorporation of fluorine atoms enhances the thermal and chemical resistance of resulting materials, making them suitable for electronic coatings and optical materials. This aligns with current industry trends toward advanced functional materials.

From a market perspective, the demand for 2,6-difluorobenzophenone is steadily growing, driven by expanding applications in life sciences and material engineering. Manufacturers are focusing on green chemistry approaches to produce this compound, responding to the increasing emphasis on environmentally friendly synthesis methods. The compound's global market is projected to grow at a CAGR of 5-7% over the next five years.

Quality control of 2,6-difluorobenzophenone CAS No. 59189-51-4 typically involves HPLC analysis, with purity standards often exceeding 98%. Storage recommendations include keeping the compound in cool, dry conditions away from strong oxidizers. Proper handling procedures ensure its stability and prevent decomposition.

Recent research developments have explored novel synthetic routes for 2,6-difluorobenzophenone, including catalyzed fluorination methods and microwave-assisted synthesis. These advancements address the growing need for cost-effective production and process optimization in fine chemical manufacturing.

For researchers working with 2,6-difluorobenzophenone, understanding its spectroscopic properties (including characteristic IR and NMR signals) is essential for identification and quality assessment. The compound typically shows strong carbonyl stretching vibrations around 1680 cm⁻¹ in IR spectroscopy and distinctive aromatic proton patterns in ¹H NMR.

The future outlook for 2,6-difluorobenzophenone (59189-51-4) appears promising, with potential applications emerging in organic electronics and photovoltaic materials. As industries continue to prioritize fluorine chemistry and specialty intermediates, this compound will likely maintain its importance in various technological advancements.